Cas no 1199783-09-9 (5-Iodo-4-Chromanone)

• Product Name: 5-Iodo-4-Chromanone
• CAS No: 1199783-09-9
• MF: C₉H₇IO₂
• MW: 274.055155038834
• CID: 1101501
• PubChem ID: 45489814
• Update Time: 2025-04-20

5-Iodo-4-Chromanone Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-4-Chromanone
• 5-Iodo-2,3-dihydro-4H-1-benzopyran-4-one
• AKOS015915055
• 5-iodochroman-4-one
• DTXSID30670472
• 5-iodo-2,3-dihydrochromen-4-one
• 1199783-09-9

• Inchi： 1S/C9H7IO2/c10-6-2-1-3-8-9(6)7(11)4-5-12-8/h1-3H,4-5H2
• InChI Key： OSFOJURSZKTEFO-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=C1C(CCO2)=O

Computed Properties

• Exact Mass: 273.94908g/mol
• Monoisotopic Mass: 273.94908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų